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Compound of Interest

Compound Name: Phenol, 2-(1H-benzimidazol-2-yl)-

Cat. No.: B057587

Safe Handling Protocol: Phenol, 2-(1H-benzimidazol-
2-yl)-

This guide provides essential safety, handling, and disposal procedures for Phenol, 2-(1H-
benzimidazol-2-yl)-, also known as 2-(2'-Hydroxyphenyl)benzimidazole. Adherence to these
protocols is critical for ensuring personnel safety and minimizing environmental impact in a
laboratory setting. The compound's phenol component necessitates stringent precautions, as
phenol is acutely toxic, corrosive, and rapidly absorbed through the skin, potentially causing
severe burns and systemic toxicity.[1][2][3]

Hazard Identification and Classification

Phenol, 2-(1H-benzimidazol-2-yl)- is classified as a hazardous substance. The primary
dangers include severe eye damage, skin irritation, respiratory irritation, and harm if swallowed.
[4] The signal word for this chemical is "Danger".[4][5]
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Hazard Class GHS Code Description Source
Acute Toxicity, Oral H302 Harmful if swallowed [415]
Skin o
) o H315 Causes skin irritation [41[5]
Corrosion/Irritation
Serious Eye Causes serious eye
o H318 [4][5]
Damage/Irritation damage
Specific Target Organ May cause respirator
peclic TArget D108 1335 o Y sy
Toxicity irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. Due to the presence of the

phenol moiety, standard laboratory gloves are insufficient.[6]
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Protection Type

Specification

Rationale and Source

Tightly fitting, splash-proof
safety goggles. A face shield

Conforms to EN 166 (EU) or
NIOSH (US) standards to

prevent contact with this

Eye & Face ) ) ]
must be worn over gogglesifa  corrosive substance, which
splash hazard exists. can cause serious eye
damage.[1][6][7]
Phenol rapidly penetrates
nitrile and latex gloves.[1][6] If
Double-glove with Neoprene, handling with chloroform, a
Hand Viton, or Butyl rubber gloves. ChemTek Viton/Butyl glove is
Do not use latex or standard recommended.[6] Gloves must
nitrile gloves. be inspected before use and
changed immediately upon
contamination.[7]
Provides a barrier against skin
A flame-resistant lab coat, fully  contact. Impervious clothing is
Body buttoned, with a chemical- essential to protect against the

resistant apron worn over it.

corrosive and rapidly absorbed

nature of phenol.[6][7]

Respiratory

Use a NIOSH-approved
respirator (e.g., N95 dust mask
for solids) if handling outside of
a fume hood or if dust/aerosols
are generated. A full-face
respirator is required if

exposure limits are exceeded.

Prevents respiratory tract
irritation.[5][7] All handling of
stock solutions and dilutions
should occur within a chemical
fume hood to minimize

inhalation risk.[3]

Operational and Handling Plan

A systematic approach to handling minimizes risk. This includes preparation, active handling,
and post-handling procedures.

Engineering Controls & Preparation
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e Ventilation: All work with Phenol, 2-(1H-benzimidazol-2-yl)- must be conducted in a certified
chemical fume hood.[3][7]

» Emergency Equipment: An emergency eyewash station and safety shower must be
immediately accessible within the work area.[3][6]

» Designated Area: Clearly designate and label an area specifically for working with this
chemical.[6]

» First Aid Kit: A dedicated phenol first aid kit containing polyethylene glycol 300 or 400 (PEG-
300 or PEG-400) should be available for treating skin exposures.[2][3]

Safe Handling Protocol

o Don PPE: Before handling, put on all required personal protective equipment as specified in
the table above.

e Avoid Dust: When handling the solid form, take care to avoid the formation of dust and
aerosols.[7]

e Portioning: Use the smallest quantity necessary for the experiment.[6]
o Containment: Keep the chemical container tightly closed when not in use.[7]

» Decontamination: After use, thoroughly wipe down the designated work area with a soap and
water solution.[6]

Storage

» Store containers in a tightly closed state in a cool, dry, and well-ventilated area.[7]
o Keep away from strong oxidizing agents and other incompatible materials.[1]

o Store containers below eye level and within leak-proof secondary containment.[1]
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1. Preparation Emergency Preparedness
Assess Risks & Ensure Phenol First Aid Kit (PEG-400)
Review SDS & Spill Kit are Accessible

'

Assemble Required PPE
(Viton/Neoprene Gloves, Goggles, etc.)

'

Verify Fume Hood
& Eyewash Functionality

2. Handlind Procedure

Work Exclusively
Inside Chemical Fume Hood

Carefully Weigh/Measure

Avoiding Dust Generation

Keep Container
Sealed When Not In Use

3. Post-HandIvng & Disposal

Decontaminate Work Surface
& Equipment

Segregate Waste:
Solid vs. Liguid Phenolic Waste

Store Waste in Labeled,
Sealed Hazardous Waste Containers

Arrange for Professional Disposal
(Contact EHS/Waste Coordinator)

Click to download full resolution via product page

Caption: Workflow for handling Phenol, 2-(1H-benzimidazol-2-yl)-.
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Disposal Plan

Phenol-containing waste is classified as hazardous and must be disposed of professionally.
Under no circumstances should it be poured down the drain.[8][9]

Waste Collection

o General: All waste, including rinsate from cleaning contaminated equipment, must be
collected.[8]

e Liquid Waste: Collect all aqueous solutions or buffers containing the compound in
designated, sealed, and shatter-proof hazardous waste containers.[9][10]

e Solid Waste:

o For spills, use an inert absorbent material like vermiculite or sand. Carefully collect the
absorbed material and place it into a sealed, leak-tight container for disposal.[3]

o Contaminated disposables (e.g., paper towels, gloves, gels) should be collected in a
suitable, labeled container and disposed of as hazardous waste, typically via incineration.
[91[10]

Disposal Procedure

o Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name,
and any other required information per your institution's policy.

o Storage: Store waste containers in a well-ventilated, designated satellite accumulation area.

o Professional Disposal: The safest and required method for disposal is through incineration at
a licensed chemical disposal facility.[8] Contact your institution's Environmental Health and
Safety (EHS) department or Hazardous Waste Coordinator to arrange for pickup and

disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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